Cas no 85099-04-3 (1,2-Propanediol,3-(butylthio)-)
85099-04-3 structure
Product Name:1,2-Propanediol,3-(butylthio)-
CAS No:85099-04-3
MF:C7H16O2S
MW:164.265741348267
CID:726713
Update Time:2024-01-31
1,2-Propanediol,3-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-(butylthio)-
- 3-(butylthio)propane-1,2-diol
- 3-butylsulfanylpropane-1,2-diol
- 3-(Butylthio)-1,2-propanediol
- Einecs 285-457-6
-
- Inchi: 1S/C7H16O2S/c1-2-3-4-10-6-7(9)5-8/h7-9H,2-6H2,1H3
- InChI Key: GXPOMGCOBZJZAW-UHFFFAOYSA-N
- SMILES: C(O)C(O)CSCCCC
Computed Properties
- Exact Mass: 164.087
- Monoisotopic Mass: 164.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 68.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.07
- Boiling Point: 299.1°C at 760 mmHg
- Flash Point: 145.8°C
- Refractive Index: 1.504
1,2-Propanediol,3-(butylthio)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
85099-04-3 (1,2-Propanediol,3-(butylthio)-) Related Products
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